2-[4-(trifluoromethyl)-3H-1,5-benzodiazepin-2-yl]phenol

• IUPAC Name: 2-[4-(trifluoromethyl)-3H-1,5-benzodiazepin-2-yl]phenol
• InChI: InChI=1S/C16H11F3N2O/c17-16(18,19)15-9-13(10-5-1-4-8-14(10)22)20-11-6-2-3-7-12(11)21-15/h1-8,22H,9H2
• InChI Key: QXJRPHTUYGCLAZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NC2=CC=CC=C2N=C1C(F)(F)F)C3=CC=CC=C3O
• Molecular Formula: C16H11F3N2O
• Molecular Weight: 304.27 g/mol

Description

Synthesis Analysis

The synthesis of benzodiazepine derivatives, including those similar to "2-[4-(trifluoromethyl)-3H-1,5-benzodiazepin-2-yl]phenol," often involves efficient methodologies like ultrasound-enhanced Michael addition reactions. Such processes yield novel compounds with potential antimicrobial activities, demonstrating the versatility and efficiency of modern synthetic techniques in generating complex molecules (Chate et al., 2011).

Molecular Structure Analysis

The molecular structure of benzodiazepine derivatives is typically confirmed using various spectroscopic methods, including NMR, Mass, and IR spectral data. This approach ensures accurate identification and characterization of the synthesized compounds, laying the groundwork for further analysis and application of these molecules (Chate et al., 2011).

Chemical Reactions and Properties

Benzodiazepine derivatives, including "this compound," undergo various chemical reactions, highlighting their reactivity and functional versatility. For instance, phenol derivatives can be selectively trifluoromethylated, indicating the potential for targeted modification of these molecules to enhance their chemical properties and biological activities (Egami et al., 2015).